Cas no 21016-46-6 (2,4-Dimethyl-2-pentenoic acid)

2,4-Dimethyl-2-pentenoic acid structure
2,4-Dimethyl-2-pentenoic acid structure
Product Name:2,4-Dimethyl-2-pentenoic acid
CAS No:21016-46-6
MF:C9H16O2
MW:156.222143173218
CID:88237
Update Time:2025-04-18

2,4-Dimethyl-2-pentenoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dimethyl-2-pentenoic acid
    • 2,4-dimethylpent-2-enoic acid
    • 2,4-dimethyl-pent-2-enioc acid ethyl ester
    • dimethyl-2,4 pentene-2 oate d'ethyle
    • ethyl 2,4-dimethyl-2-pentenoate
    • Inchi： 1S/C9H16O2/c1-5-11-9(10)8(4)6-7(2)3/h6-7H,5H2,1-4H3/b8-6+
    • InChI Key： AAYYTNPAPOADFH-SOFGYWHQSA-N
    • SMILES： CCOC(/C(=C/C(C)C)/C)=O

Computed Properties

  • Exact Mass: 128.08400
  • Monoisotopic Mass: 127.075905
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u65e0\u8272\u6db2\u4f53","dst":"colorless liquid "},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 0.9658 (rough estimate)
  • Melting Point: -9.25°C (estimate)
  • Boiling Point: 237.28°C (estimate)
  • Refractive Index: 1.4254 (estimate)
  • PSA: 37.30000
  • LogP: 1.67330

2,4-Dimethyl-2-pentenoic acid Security Information

  • Hazardous Material transportation number：UN 3265
  • Hazard Category Code： 34-43-36
  • Safety Instruction： 26-36/37/39
  • Hazardous Material Identification： Xi
  • Packing Group：III
  • HazardClass：8
  • PackingGroup：III

2,4-Dimethyl-2-pentenoic acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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